Cas no 1803983-45-0 (Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1803983-45-0
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4910720
• Update Time: 2025-11-01

Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6F3N3O3/c1-17-8(16)5-3-15-7(14)6(4(5)2-13)18-9(10,11)12/h3H,1H3,(H2,14,15)
• InChI Key： ITTZOUGSGCLXMW-UHFFFAOYSA-N
• SMILES： FC(OC1C(N)=NC=C(C(=O)OC)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 1.3
• Topological Polar Surface Area: 98.2

Additional information on Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate

Recent Advances in the Study of Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1803983-45-0)

Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1803983-45-0) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in various cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based inhibitors using this compound as a starting material, with several analogs showing nanomolar potency against targeted kinases.

In addition to its applications in kinase inhibition, Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate has also been investigated for its potential in other therapeutic areas. A recent study in Bioorganic & Medicinal Chemistry Letters explored its use as a building block for the development of antimicrobial agents. The study revealed that certain derivatives of this compound displayed significant activity against a range of bacterial and fungal pathogens, suggesting its versatility in addressing unmet medical needs. The presence of the trifluoromethoxy group, in particular, was found to enhance the compounds' metabolic stability and bioavailability, which are critical factors in drug design.

The synthetic pathways for Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate have also been a focus of recent research. A 2022 publication in Organic Process Research & Development detailed an optimized large-scale synthesis method for this compound, emphasizing improvements in yield and purity. The study highlighted the importance of controlling reaction conditions, such as temperature and catalyst selection, to minimize byproduct formation and ensure reproducibility. These advancements are expected to facilitate the broader adoption of this compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the application of Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate. For example, its relatively complex structure poses difficulties in further derivatization, and its pharmacokinetic properties require further optimization to enhance its therapeutic potential. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. A recent preprint on ChemRxiv discussed the use of computational modeling to predict the binding affinities of new derivatives, offering a pathway to more efficient drug discovery.

In conclusion, Methyl 2-amino-4-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1803983-45-0) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and antimicrobial therapy. Recent studies have advanced our understanding of its synthetic accessibility and biological activities, paving the way for its continued exploration in drug development. Future research should focus on overcoming existing challenges and expanding its therapeutic scope, potentially leading to novel treatments for a variety of diseases.